Cas no 2193058-84-1 (tert-butyl N-(4-oxooxan-2-yl)methylcarbamate)

• Product Name: tert-butyl N-(4-oxooxan-2-yl)methylcarbamate
• CAS No: 2193058-84-1
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 5808338
• PubChem ID: 137952037
• Update Time: 2025-05-25

tert-butyl N-(4-oxooxan-2-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(4-oxooxan-2-yl)methyl]carbamate
• Carbamic acid, N-[(tetrahydro-4-oxo-2H-pyran-2-yl)methyl]-, 1,1-dimethylethyl ester
• tert-butyl N-(4-oxooxan-2-yl)methylcarbamate
• starbld0041827
• tert-Butyl ((4-oxotetrahydro-2H-pyran-2-yl)methyl)carbamate
• EN300-1700724
• 2193058-84-1

• Inchi： 1S/C11H19NO4/c1-11(2,3)16-10(14)12-7-9-6-8(13)4-5-15-9/h9H,4-7H2,1-3H3,(H,12,14)
• InChI Key： MBEZHMVGIDYIBE-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1OCCC(=O)C1

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.092±0.06 g/cm3(Predicted)
• Boiling Point: 360.9±17.0 °C(Predicted)
• pka: 12.07±0.46(Predicted)

Additional information on tert-butyl N-(4-oxooxan-2-yl)methylcarbamate

Recent Advances in the Study of tert-Butyl N-(4-Oxooxan-2-yl)methylcarbamate (CAS: 2193058-84-1)

The compound tert-butyl N-(4-oxooxan-2-yl)methylcarbamate (CAS: 2193058-84-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxan-4-one scaffold and tert-butyl carbamate group, has shown promising potential in various applications, including drug synthesis, medicinal chemistry, and as a key intermediate in the development of novel therapeutics. Recent studies have focused on its synthesis, structural optimization, and biological activities, making it a subject of intense scientific inquiry.

One of the primary research objectives surrounding tert-butyl N-(4-oxooxan-2-yl)methylcarbamate is its role as a versatile building block in organic synthesis. Researchers have developed efficient synthetic routes to produce this compound with high yield and purity. For instance, a study published in the Journal of Organic Chemistry detailed a novel multi-step synthesis protocol that leverages asymmetric catalysis to achieve enantioselective formation of the oxan-4-one ring. This advancement is critical for the production of chiral intermediates used in the development of stereospecific drugs.

In addition to its synthetic utility, tert-butyl N-(4-oxooxan-2-yl)methylcarbamate has been investigated for its potential biological activities. Preliminary in vitro studies have demonstrated its inhibitory effects on certain enzymes involved in inflammatory pathways. A recent paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit moderate to strong inhibition of cyclooxygenase-2 (COX-2), a key enzyme implicated in inflammation and pain. These findings suggest that further structural modifications could lead to the development of new anti-inflammatory agents.

Another area of interest is the application of tert-butyl N-(4-oxooxan-2-yl)methylcarbamate in the design of prodrugs. Its carbamate moiety can serve as a protective group for amine functionalities, enabling controlled release of active pharmaceutical ingredients (APIs) in vivo. A study in the European Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of prodrugs for neurodegenerative diseases, where sustained release of the active drug is essential for therapeutic efficacy. The researchers observed improved pharmacokinetic profiles and reduced side effects in animal models, underscoring the compound's potential in prodrug design.

Despite these promising developments, challenges remain in the optimization of tert-butyl N-(4-oxooxan-2-yl)methylcarbamate for clinical applications. Issues such as solubility, metabolic stability, and toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Recent computational modeling efforts have provided insights into the molecular interactions of this compound with biological targets, aiding in the rational design of more potent and selective derivatives. For example, molecular docking simulations have identified key binding motifs that could be exploited to enhance affinity for specific enzymes or receptors.

In conclusion, tert-butyl N-(4-oxooxan-2-yl)methylcarbamate (CAS: 2193058-84-1) represents a valuable scaffold in chemical biology and pharmaceutical research. Its synthetic versatility, biological activity, and potential in prodrug design make it a compelling subject for ongoing and future studies. As researchers continue to explore its applications and optimize its properties, this compound is likely to play an increasingly important role in the development of new therapeutics. Future directions may include the exploration of its use in targeted drug delivery systems and the development of hybrid molecules combining its scaffold with other pharmacophores to achieve synergistic effects.